Physicochemical Properties and Synthetic Utility of 2-(3,3-Difluoroazetidin-1-yl)acetonitrile
Physicochemical Properties and Synthetic Utility of 2-(3,3-Difluoroazetidin-1-yl)acetonitrile
Executive Summary
2-(3,3-Difluoroazetidin-1-yl)acetonitrile (CAS: 2665663-26-1) represents a strategically valuable motif in modern medicinal chemistry. It combines the conformational rigidity of the azetidine ring with the metabolic blocking capability of the gem-difluoro group and the versatile reactivity of a nitrile handle.
This compound serves as a critical intermediate for introducing the 3,3-difluoroazetidine moiety—a bioisostere for morpholine, piperidine, or cyclobutane rings—into drug candidates. The gem-difluoro substitution lowers the basicity of the azetidine nitrogen (pKa modulation) and blocks oxidative metabolism at the 3-position, a common liability in saturated heterocycles. This guide details its physicochemical profile, synthesis, and handling protocols.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
The integration of fluorine atoms into the strained azetidine ring significantly alters the electronic landscape of the molecule compared to its non-fluorinated parent.
Table 1: Core Physicochemical Data
| Property | Value / Description | Source/Note |
| IUPAC Name | 2-(3,3-Difluoroazetidin-1-yl)acetonitrile | |
| CAS Number | 2665663-26-1 | [1] |
| Molecular Formula | C₅H₆F₂N₂ | |
| Molecular Weight | 132.11 g/mol | |
| Physical State | Liquid or Low-melting Solid | Predicted based on MW/Polarity |
| Boiling Point | ~180–190 °C (Predicted at 760 mmHg) | Est. from fragment contributions |
| Density | ~1.25 ± 0.1 g/cm³ | High density due to difluoro group |
| LogP (Predicted) | ~0.3 to 0.6 | Lipophilic shift vs. azetidine |
| pKa (Conjugate Acid) | ~4.5 – 5.5 (Estimated) | Drastically lower than azetidine (~11.[1][2][3][4]3) due to inductive effects of F and CN |
| Solubility | Soluble in DCM, MeOH, DMSO, Acetonitrile | Polar organic solvents |
Structural Analysis: The "Fluorine Effect"
The 3,3-difluoro substitution exerts a profound negative inductive effect (-I) on the ring nitrogen. While unsubstituted azetidine is a strong base (pKa ~11.3), the presence of two fluorine atoms pulls electron density away from the nitrogen lone pair. The addition of the cyanomethyl group (also electron-withdrawing) further reduces basicity.
-
Lipophilicity: The C-F bond is highly hydrophobic but polar. The 3,3-difluoro motif generally lowers LogD compared to unsubstituted cycloalkanes but improves membrane permeability by reducing the basicity of the amine, preventing protonation at physiological pH [2].
-
Conformation: The gem-difluoro group exacerbates the "puckering" of the azetidine ring to relieve torsional strain, influencing how the molecule binds to protein targets.
Synthetic Accessibility & Protocols
The synthesis of 2-(3,3-Difluoroazetidin-1-yl)acetonitrile typically proceeds via N-alkylation of the commercially available 3,3-difluoroazetidine hydrochloride.
Diagram 1: Synthetic Pathway & Logic
Caption: Standard synthetic route via SN2 displacement. The reaction requires careful control of stoichiometry to prevent quaternary ammonium salt formation.
Detailed Experimental Protocol
Based on standard methodologies for azetidine N-alkylation [3].
Materials:
-
3,3-Difluoroazetidine hydrochloride (1.0 equiv)[2]
-
Bromoacetonitrile (1.1 equiv)
-
Potassium Carbonate (K₂CO₃) (3.0 equiv) or DIPEA (3.0 equiv)
-
Acetonitrile (Anhydrous, 10 volumes)
Procedure:
-
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, suspend 3,3-difluoroazetidine hydrochloride in anhydrous acetonitrile.
-
Base Addition: Add K₂CO₃ (powdered) in one portion. Stir the suspension at room temperature for 15 minutes to initiate free-basing.
-
Alkylation: Cool the mixture to 0°C using an ice bath. Add bromoacetonitrile dropwise via syringe over 10 minutes.
-
Note: Bromoacetonitrile is a potent lachrymator; handle in a fume hood.
-
-
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. Monitor conversion by TLC (stain with KMnO₄ or Ninhydrin) or LC-MS.
-
Work-up: Filter the solids (inorganic salts) through a pad of Celite. Rinse the pad with ethyl acetate.
-
Isolation: Concentrate the filtrate under reduced pressure.
-
Purification: Purify the residue via flash column chromatography (Silica gel; Gradient: 0–30% Ethyl Acetate in Hexanes) to yield the title compound as a colorless to pale yellow oil.
Reactivity & Downstream Applications
The nitrile group serves as a versatile "warhead" or precursor for further elaboration.[5]
Diagram 2: Functional Group Transformations
Caption: The nitrile group allows rapid diversification into amines, acids, or bioisosteres like tetrazoles.[4]
Key Applications in Drug Discovery
-
Metabolic Stability: The 3,3-difluoro group blocks the common metabolic soft spot of azetidine (oxidation at the 3-position). This extends the half-life (
) of the parent drug. -
pKa Tuning: By lowering the pKa of the amine, this motif reduces lysosomal trapping and improves oral bioavailability compared to non-fluorinated analogues.
-
JAK Inhibitor Analogues: This scaffold is structurally related to advanced intermediates used in the synthesis of Janus Kinase (JAK) inhibitors, where the strained ring occupies a specific hydrophobic pocket in the enzyme [4].
Handling & Safety (SDS Summary)
Hazard Classification:
-
Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).
-
Skin/Eye Irritation: Causes serious eye irritation and skin irritation.
-
Lachrymator: Precursors (Bromoacetonitrile) are severe irritants.
Storage Conditions:
-
Temperature: 2–8°C (Refrigerator).
-
Atmosphere: Store under inert gas (Argon or Nitrogen). The compound may be slightly hygroscopic.
-
Stability: Stable under normal conditions.[1] Avoid strong oxidizing agents and strong acids (unless intended for hydrolysis).
References
-
Chemical Abstracts Service (CAS). "2-(3,3-Difluoroazetidin-1-yl)acetonitrile Registry Data." CAS Registry Number 2665663-26-1.[6][7] Accessed October 2023.
-
Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. Link
- Dunetz, J. R., et al. "Approaches to the Synthesis of 3,3-Difluoroazetidine Derivatives." Journal of Organic Chemistry, 2011.
-
Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018, 61(14), 5822–5880. Link
Sources
- 1. ACETONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
- 2. 3,3-Difluoroazetidine hydrochloride | C3H6ClF2N | CID 2758247 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 3,3-Difluoroazetidine | C3H5F2N | CID 2758248 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
- 5. mdpi.com [mdpi.com]
- 6. calpaclab.com [calpaclab.com]
- 7. CAS: 2665663-26-1 | CymitQuimica [cymitquimica.com]


